Cas no 1566960-90-4 (tert-butyl 2-[3-(aminomethyl)-1H-1,2,4-triazol-1-yl]acetate)

• Product Name: tert-butyl 2-[3-(aminomethyl)-1H-1,2,4-triazol-1-yl]acetate
• CAS No: 1566960-90-4
• MF: C₉H₁₆N₄O₂
• MW: 212.248941421509
• CID: 6234299
• PubChem ID: 104024442
• Update Time: 2025-10-28

tert-butyl 2-[3-(aminomethyl)-1H-1,2,4-triazol-1-yl]acetate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-[3-(aminomethyl)-1H-1,2,4-triazol-1-yl]acetate
• 1566960-90-4
• EN300-4383463

• Inchi： 1S/C9H16N4O2/c1-9(2,3)15-8(14)5-13-6-11-7(4-10)12-13/h6H,4-5,10H2,1-3H3
• InChI Key： DLVGJXGEBANQQL-UHFFFAOYSA-N
• SMILES： O(C(CN1C=NC(CN)=N1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 212.12732577g/mol
• Monoisotopic Mass: 212.12732577g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 83Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on tert-butyl 2-[3-(aminomethyl)-1H-1,2,4-triazol-1-yl]acetate

Comprehensive Overview of tert-butyl 2-[3-(aminomethyl)-1H-1,2,4-triazol-1-yl]acetate (CAS No. 1566960-90-4)

The compound tert-butyl 2-[3-(aminomethyl)-1H-1,2,4-triazol-1-yl]acetate (CAS No. 1566960-90-4) is a specialized chemical intermediate gaining attention in pharmaceutical and agrochemical research. Its unique structure, featuring a 1,2,4-triazole core with an aminomethyl substituent and a tert-butyl acetate moiety, makes it a versatile building block for drug discovery and material science applications. Researchers are increasingly exploring its potential in designing small-molecule inhibitors, bioconjugation probes, and catalytic systems, aligning with current trends in precision medicine and green chemistry.

In recent years, the demand for heterocyclic compounds like tert-butyl 2-[3-(aminomethyl)-1H-1,2,4-triazol-1-yl]acetate has surged due to their role in developing kinase inhibitors and antimicrobial agents. The 1,2,4-triazole scaffold is particularly valued for its hydrogen-bonding capacity and metabolic stability, addressing key challenges in drug bioavailability—a frequent search query among medicinal chemists. This compound’s tert-butyl ester group further enhances its utility as a protecting group strategy in multistep syntheses, a technique widely discussed in organic synthesis forums.

From an industrial perspective, CAS 1566960-90-4 exemplifies the shift toward fragment-based drug design (FBDD), a hot topic in AI-driven drug discovery. Its aminomethyl functionality allows facile derivatization via click chemistry or amide coupling, methods frequently searched in conjunction with high-throughput screening. Analytical data (HPLC, NMR) confirms its high purity (>98%), meeting stringent requirements for preclinical studies—a critical concern for researchers optimizing ADME/Tox profiles.

Environmental and regulatory considerations also highlight the compound’s advantages. Unlike traditional halogenated intermediates, tert-butyl 2-[3-(aminomethyl)-1H-1,2,4-triazol-1-yl]acetate aligns with REACH compliance standards, addressing growing searches for sustainable synthetic routes. Its stability under ambient conditions reduces storage complexities, a practical benefit for laboratories focusing on bench-stable reagents—a trending subtopic in process chemistry discussions.

Future applications may exploit its metal-coordinating triazole ring for catalysis or sensor development, areas gaining traction in nanotechnology circles. Patent analyses reveal its inclusion in filings related to biodegradable polymers and controlled-release formulations, answering frequent queries about novel excipients. As the pharmaceutical industry prioritizes third-generation therapeutics, this compound’s balanced lipophilicity (LogP ~1.2) positions it as a promising candidate for blood-brain barrier penetration studies.

In summary, tert-butyl 2-[3-(aminomethyl)-1H-1,2,4-triazol-1-yl]acetate (CAS 1566960-90-4) represents a convergence of structural modularity and synthetic accessibility, addressing contemporary needs in rational drug design and materials innovation. Its adoption reflects broader shifts toward targeted molecular scaffolds and eco-compatible intermediates—topics dominating academic and industrial discourse alike.